Cas no 64552-25-6 (Veratraman-11-one,17,23-epoxy-3-hydroxy-28-methyl-, (3b,23b)- (9CI))

• Product Name: Veratraman-11-one,17,23-epoxy-3-hydroxy-28-methyl-, (3b,23b)- (9CI)
• CAS No: 64552-25-6
• MF: C₂₈H₄₁NO₃
• MW: 439.630048513412
• CID: 516494
• PubChem ID: 90474438
• Update Time: 2025-04-19

Veratraman-11-one,17,23-epoxy-3-hydroxy-28-methyl-, (3b,23b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Veratraman-11-one,17,23-epoxy-3-hydroxy-28-methyl-, (3b,23b)- (9CI)
• N-METHYLJERVINE

• Inchi： 1S/C28H41NO3/c1-15-12-22-25(29(5)14-15)17(3)28(32-22)11-9-20-21-7-6-18-13-19(30)8-10-27(18,4)24(21)26(31)23(20)16(28)2/h6,15,17,19-22,24-25,30H,7-14H2,1-5H3/t15-,17+,19-,20-,21-,22+,24+,25-,27-,28-/m0/s1
• InChI Key： RKMIVAVNVAGZNT-AROXZRCDSA-N
• SMILES： O1[C@@H]2C[C@H](C)CN(C)[C@H]2[C@@H](C)[C@@]21C(C)=C1C([C@@H]3[C@@]4(C)CC[C@@H](CC4=CC[C@H]3[C@@H]1CC2)O)=O

Computed Properties

• Exact Mass: 439.308644
• Monoisotopic Mass: 439.308644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 3.4

Experimental Properties

• Density: 1.0631 (rough estimate)
• Boiling Point: 551.13°C (rough estimate)
• Flash Point: 307.1°C
• Refractive Index: 1.6290 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Jerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Jerveratrum-type alkaloids